4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde
Overview
Description
4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde (DFEMN) is an organic compound that has been studied for its potential applications in scientific research. It is an aldehyde, which is a type of organic compound that contains a carbonyl group attached to two hydrogen atoms. The compound has a molecular weight of 229.14 g/mol and is a pale yellow solid at room temperature. DFEMN has been studied for its ability to act as a substrate in enzymatic reactions, as a reagent in chemical synthesis, and as a catalyst in biochemical reactions. In addition, it has been studied for its potential use in drug discovery and development.
Scientific Research Applications
Molecular Structure and Spectroscopy
A study by Nataraj et al. (2011) provides insights into the molecular structure and vibrational spectra of a related compound, 4-hydroxy-3-methoxy-5-nitrobenzaldehyde (HMN), using density functional theory (DFT) and spectroscopic methods. This research highlights the compound's intramolecular charge transfer and bonding features, which could be relevant for understanding the properties of 4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde in similar applications (Nataraj, Balachandran, & Karthick, 2011).
Chemical Reactions and Synthesis
Tsoungas and Searcey (2001) discussed the conversion of 2-nitro-5-methoxybenzaldehyde to amines and further to phthalazine derivatives, which serve as potential precursors to DNA intercalators. This pathway demonstrates the compound's utility in synthetic organic chemistry and its potential in the synthesis of biologically active molecules (Tsoungas & Searcey, 2001).
Polymorphism and Material Science
Research by Wishkerman et al. (2006) on the polymorphism of 4-methoxy-3-nitrobenzaldehyde, a structurally similar compound, provides valuable information on its different crystalline forms. This knowledge can be applied to the study of polymorphism in 4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde, which is crucial for its applications in material science and pharmaceuticals (Wishkerman, Bernstein, & Stephens, 2006).
Photochemistry and Photophysics
The work by Charlton and Koh (1988) on the photochemical behavior of o-tolualdehydes with methoxy substituents, including their conversion to o-quinodimethanes, provides a basis for understanding the photochemical properties of 4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde. This information is essential for its potential applications in photochemistry and the development of photo-responsive materials (Charlton & Koh, 1988).
properties
IUPAC Name |
4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2NO5/c1-17-8-2-6(4-14)7(13(15)16)3-9(8)18-5-10(11)12/h2-4,10H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIEAEOUVLZHTAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)[N+](=O)[O-])OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,2-Difluoroethoxy)-5-methoxy-2-nitrobenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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